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Compound of Interest

Compound Name: NNK-d4

Cat. No.: B042630

An In-depth Technical Guide to the Chemical Structure and Application of NNK-d4

Introduction

NNK-d4, also known as 4-(Methylnitrosamino)-1-(3-pyridyl-d4)-1-butanone, is a deuterated
isotopologue of the potent tobacco-specific nitrosamine, 4-(methylnitrosamino)-1-(3-pyridyl)-1-
butanone (NNK).[1][2] NNK is a well-established procarcinogen found in tobacco products, and
it is implicated in the etiology of cancers of the lung, pancreas, and oral cavity.[3][4] The
deuterated form, NNK-d4, serves as a critical internal standard for the quantitative analysis of
NNK in various biological and environmental samples through mass spectrometry-based
methods.[2][5] Its use significantly improves the accuracy and precision of these analytical
techniques.[5]

Chemical Structure and Properties

The chemical structure of NNK-d4 is characterized by the substitution of four hydrogen atoms
with deuterium atoms on the pyridine ring of the NNK molecule.[3] The IUPAC name for NNK-
d4 is N-methyl-N-[4-0x0-4-(2,4,5,6-tetradeuteriopyridin-3-yl)butyl]nitrous amide.[6]

The following DOT script generates a 2D chemical structure of NNK-d4, highlighting the
positions of the deuterium atoms.
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Figure 1: Chemical structure of NNK-d4.

Suantitative [

Property Value Reference
CAS Number 764661-24-7 [11[3]
Molecular Formula C10H9D4N302 [1]
Molecular Weight 211.25 g/mol [11[31[6]
Exact Mass 211.125883650 Da [6]

Purity >95% (HPLC) [3]

Experimental Protocols
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NNK-d4 is primarily utilized as an internal standard in analytical chemistry, particularly for liquid
chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry
(GC-MS) methods.[2] A generalized experimental workflow for the quantification of NNK in a
biological matrix (e.g., urine, plasma) using NNK-d4 is described below.
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Figure 2: Generalized experimental workflow for NNK quantification.

1. Sample Preparation: A known amount of NNK-d4 is spiked into the biological sample.
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2. Extraction: The analytes (NNK and NNK-d4) are extracted from the sample matrix. This is
commonly achieved using solid-phase extraction (SPE) or liquid-liquid extraction (LLE).

3. Concentration: The extracted sample is often evaporated to dryness and reconstituted in a
smaller volume of a suitable solvent to concentrate the analytes.

4. LC-MS/MS Analysis: The prepared sample is injected into an LC-MS/MS system. The liquid
chromatography step separates NNK and NNK-d4 from other components in the sample. The
mass spectrometer is set to monitor specific precursor-to-product ion transitions for both NNK
and NNK-d4.

5. Quantification: The concentration of NNK in the original sample is determined by comparing
the peak area ratio of NNK to that of the known concentration of the NNK-d4 internal standard.

Signaling Pathways

NNK is a procarcinogen that requires metabolic activation to exert its carcinogenic effects.[7]
Activated NNK can then interact with various cellular receptors and signaling pathways, leading
to downstream effects that promote cell proliferation, survival, and migration.[7]

NNK-Mediated Oncogenic Signaling

The following diagram illustrates some of the key signaling pathways activated by NNK.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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